Cas no 33530-84-6 (Pregn-5-ene-7,20-dione,3-hydroxy-, (3b)-)

• Product Name: Pregn-5-ene-7,20-dione,3-hydroxy-, (3b)-
• CAS No: 33530-84-6
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 305773
• PubChem ID: 134972
• Update Time: 2025-04-19

Pregn-5-ene-7,20-dione,3-hydroxy-, (3b)- Chemical and Physical Properties

Names and Identifiers

• Pregn-5-ene-7,20-dione,3-hydroxy-, (3b)-
• pregn-5-ene-7,20-dione, 3-hydroxy-, (3beta)-
• 3-beta-Hydroxypregn-5-ene-7,20-dione
• Pregn-5-ene-7,20-dione, 3-beta-hydroxy-
• 5-Pregnen-3beta-ol-7,20-dione
• 3beta-hydroxy-5-pregnen-7,20-dione
• CHEBI:183807
• 7-oxopregnenolone
• 5-Pregnen-3.beta.-ol-7,20-dione
• 3beta-hydroxy-5-pregnene-7,20-dione
• DTXSID10955153
• 3-Hydroxypregn-5-ene-7,20-dione #
• 33530-84-6
• WNHLZNUVEVVTSY-GVQHXQKQSA-N
• 3-Hydroxypregn-5-ene-7,20-dione
• 7-Ketopregnenolone
• SCHEMBL7064356
• Pregn-5-ene-7,20-dione, 3-hydroxy-, (3-beta)-
• 3beta-hydroxypregn-5-ene-7,20-dione

• Inchi： 1S/C21H30O3/c1-12(22)15-4-5-16-19-17(7-9-21(15,16)3)20(2)8-6-14(23)10-13(20)11-18(19)24/h11,14-17,19,23H,4-10H2,1-3H3/t14-,15+,16-,17-,19-,20-,21+/m0/s1
• InChI Key： WNHLZNUVEVVTSY-GVQHXQKQSA-N
• SMILES： O=C1C=C2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H](C(C)=O)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 330.2196
• Monoisotopic Mass: 330.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 489.1°Cat760mmHg
• Flash Point: 263.7°C
• Refractive Index: 1.557
• PSA: 54.37
• LogP: 3.69430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives